Cas no 151782-74-0 (4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-buten-1-yl)-,(2S)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-buten-1-yl)-,(2S)-
• CAS No: 151782-74-0
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• CID: 190918
• Update Time: 2024-03-01

4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-buten-1-yl)-,(2S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-buten-1-yl)-,(2S)-
• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-butenyl)-,(2S)- (9CI)
• 4H-1-Benzopyran-4-one,2-(2,4-dihydroxyphenyl)-2,3-dihydro-5-hydroxy-7-methoxy-8-(3-methyl-2-butenyl)-,(S)-
• Kenusanone I

• Inchi： 1S/C21H22O6/c1-11(2)4-6-14-18(26-3)9-16(24)20-17(25)10-19(27-21(14)20)13-7-5-12(22)8-15(13)23/h4-5,7-9,19,22-24H,6,10H2,1-3H3/t19-/m0/s1
• InChI Key： KRZULWISCLYGBT-IBGZPJMESA-N
• SMILES： [C@H]1(C2=CC=C(O)C=C2O)OC2=C(C/C=C(/C)\C)C(OC)=CC(O)=C2C(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• XLogP3: 2.653

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones